Cas no 340211-91-8 (2-({4-(4-Nitrobenzyl)oxyphenyl}methylene)malononitrile)

• Product Name: 2-({4-(4-Nitrobenzyl)oxyphenyl}methylene)malononitrile
• CAS No: 340211-91-8
• MDL: MFCD00129594
• CID: 4649058
• Update Time: 2025-05-21

2-({4-(4-Nitrobenzyl)oxyphenyl}methylene)malononitrile Chemical and Physical Properties

Names and Identifiers

• 2-({4-(4-Nitrobenzyl)oxyphenyl}methylene)malononitrile

• MDL： MFCD00129594

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-({4-(4-Nitrobenzyl)oxyphenyl}methylene)malononitrile

Professional Introduction to Compound with CAS No. 340211-91-8 and Product Name: 2-({4-(4-Nitrobenzyl)oxyphenyl}methylene)malononitrile

The compound with the CAS number 340211-91-8 and the product name 2-({4-(4-Nitrobenzyl)oxyphenyl}methylene)malononitrile represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas.

The molecular structure of this compound features a malononitrile core, which is a well-known moiety in organic synthesis and pharmaceutical development. The presence of a nitro group and an aldehyde functionality in the benzyl moiety enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Specifically, the 4-(4-Nitrobenzyl)oxyphenyl group introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The malononitrile derivative<0xE9><0xA9><0xA9><0xE9><0xA9><0xA9><0xE9><0xA9><0xA9>2-({4-(4-Nitrobenzyl)oxyphenyl}methylene)malononitrile

has shown promise in preliminary studies as a potential modulator of enzymes involved in inflammation and oxidative stress. These processes are implicated in a wide range of pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. The nitro group in the molecule can participate in redox reactions, which may be exploited to develop drugs that can selectively target diseased cells while minimizing side effects on healthy tissues.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in achieving the desired molecular architecture. These methods not only enhance efficiency but also allow for greater control over regioselectivity and stereoselectivity, which are critical factors in pharmaceutical development.

Recent advancements in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular modeling studies have provided insights into its binding interactions with potential biological targets. These studies have been instrumental in designing derivatives with improved pharmacological profiles. For instance, modifications to the nitro group or the phenyl ring can alter the compound's solubility, bioavailability, and target specificity.

The potential therapeutic applications of this compound are vast. In oncology, for example, it has been hypothesized that<0xE9><0xA9><0xA9><0xE9><0xA9><0xA9><0xE9><0xA9><0xA9>2-({4-(4-Nitrobenzyl)oxyphenyl}methylene)malononitrile

could interfere with signaling pathways that promote tumor growth and metastasis. Preclinical studies have begun to explore its efficacy in inhibiting key enzymes such as kinases and phosphodiesterases. Additionally, its ability to generate reactive oxygen species under certain conditions suggests that it may have applications in photodynamic therapy.

In another therapeutic area, this compound has shown promise as an antioxidant agent. Oxidative stress is a hallmark of many chronic diseases, and compounds that can scavenge free radicals or modulate antioxidant enzyme activity are highly sought after. The malononitrile moiety is known to exhibit antioxidant properties, making this compound a candidate for developing treatments for conditions such as Alzheimer's disease and age-related macular degeneration.

The pharmacokinetic profile of<0xE9><0xA9><0xA9><0xE9><0xA9><0xA9><0xE9><0xA9><0xA72-({4-(4-Nitrobenzyl)oxyphenyl}methylene)malononitrile

is also an important consideration in its development as a drug candidate. Studies have indicated that it exhibits reasonable oral bioavailability and moderate tissue distribution upon administration. This suggests that it could be suitable for systemic therapy if further optimized for better pharmacokinetic properties.

The regulatory landscape for new pharmaceutical compounds is stringent but well-defined. To advanceCAS No. 340211-91-8 from preclinical research to clinical trials requires rigorous testing for safety and efficacy. Collaborations between academic institutions and pharmaceutical companies are often necessary to navigate these regulatory hurdles effectively. The unique properties of this compound make it an attractive candidate for such collaborations, as it offers multiple potential therapeutic benefits across several disease areas.

In conclusion,CAS No. 340211-91-8, with its product name2-({4-(4-Nitrobenzyl)oxyphenyl}methylene)malononitrile, represents a significant contribution to the field of chemical biology and drug discovery. Its novel structure, reactivity, and potential therapeutic applications position it as a promising candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.